![molecular formula C8H11NO3 B2968282 Octahydropyrido[2,1-c]morpholine-6,8-dione CAS No. 1512741-00-2](/img/structure/B2968282.png)
Octahydropyrido[2,1-c]morpholine-6,8-dione
Overview
Description
Octahydropyrido[2,1-c]morpholine-6,8-dione is a chemical compound with the molecular formula C8H11NO3 . It is used for pharmaceutical testing .
Synthesis Analysis
The synthesis of morpholines, which includes Octahydropyrido[2,1-c]morpholine-6,8-dione, has seen significant progress recently. The morpholine motif has attracted attention due to its widespread availability in natural products and biologically relevant compounds. Recent advances in the synthesis of morpholines and their carbonyl-containing analogs have been made from 1,2-amino alcohols .Molecular Structure Analysis
The molecular structure of Octahydropyrido[2,1-c]morpholine-6,8-dione is represented by the formula C8H11NO3 . The molecular weight of this compound is 169.18 .Physical And Chemical Properties Analysis
Octahydropyrido[2,1-c]morpholine-6,8-dione is a powder with a molecular weight of 169.18 . It is stored at a temperature of -10 degrees .Scientific Research Applications
Chemical Properties
“Octahydropyrido[2,1-c]morpholine-6,8-dione” is a chemical compound with the CAS Number: 1512741-00-2 . It has a molecular weight of 169.18 . It is usually available in the form of a powder .
Pharmaceutical Testing
This compound is used in pharmaceutical testing . High-quality reference standards are essential for accurate results in pharmaceutical testing .
Drug Delivery Systems
Oligodepsipeptides (ODPs) with alternating amide and ester bonds prepared by ring-opening polymerization of morpholine-2,5-dione derivatives are promising matrices for drug delivery systems . This suggests that “Octahydropyrido[2,1-c]morpholine-6,8-dione” could potentially be used in the development of drug delivery systems.
Building Blocks for Multifunctional Biomaterials
The same ODPs are also considered as building blocks for multifunctional biomaterials . This indicates that “Octahydropyrido[2,1-c]morpholine-6,8-dione” could be used in the creation of multifunctional biomaterials.
Interfacial Properties Research
Research has been conducted on the interfacial properties of morpholine-2,5-dione-based oligodepsipeptides and multiblock copolymers . This suggests that “Octahydropyrido[2,1-c]morpholine-6,8-dione” could be used in studies related to interfacial properties.
Development of Highly Sophisticated Multifunctional Biomaterials
Poly(ester amide)s contain ester and amide bonds and serve as a platform for the development of highly sophisticated multifunctional biomaterials . As “Octahydropyrido[2,1-c]morpholine-6,8-dione” is an oligodepsipeptide with alternating amide and ester bonds , it could potentially be used in the development of such biomaterials.
Safety and Hazards
Octahydropyrido[2,1-c]morpholine-6,8-dione is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, cause skin irritation, serious eye damage, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, and using personal protective equipment as required .
properties
IUPAC Name |
3,4,9,9a-tetrahydro-1H-pyrido[2,1-c][1,4]oxazine-6,8-dione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO3/c10-7-3-6-5-12-2-1-9(6)8(11)4-7/h6H,1-5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRYSSONOZFXMES-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC2N1C(=O)CC(=O)C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1512741-00-2 |
Source
|
| Record name | octahydropyrido[2,1-c]morpholine-6,8-dione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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